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Compound of Interest

Compound Name: Benzamide-d5

Cat. No.: B15561061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of

Benzamide-d5, a deuterated analog of benzamide. The incorporation of deuterium atoms into

the phenyl ring offers a valuable tool for various research applications, including metabolic

studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based

quantification. This document outlines a probable synthetic route and expected analytical data

based on established chemical principles and data from the non-deuterated analog.

Synthesis of Benzamide-d5
The synthesis of Benzamide-d5 can be effectively achieved through the ammonolysis of

Benzoyl chloride-d5. This method is a straightforward and high-yielding adaptation of the well-

established Schotten-Baumann reaction. The deuterated starting material, Benzoyl chloride-d5,

is commercially available from various suppliers of isotopically labeled compounds.

Reaction Scheme:

Experimental Protocol: Synthesis of Benzamide-d5
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Materials:

Benzoyl chloride-d5 (1.0 eq)

Concentrated aqueous ammonia (excess)

Dichloromethane (DCM)

Deionized water

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Ice bath

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve Benzoyl chloride-d5 in

dichloromethane.

Cool the solution in an ice bath to 0-5 °C.

Slowly add an excess of cold, concentrated aqueous ammonia to the stirred solution. A white

precipitate of Benzamide-d5 will form immediately.

Continue stirring the reaction mixture vigorously for 30 minutes, allowing it to slowly warm to

room temperature.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with deionized water and a saturated sodium

bicarbonate solution to remove any unreacted starting material and hydrochloric acid

byproducts.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and remove the dichloromethane solvent under reduced pressure

using a rotary evaporator.

The resulting white solid is crude Benzamide-d5.

Recrystallize the crude product from hot water or a suitable solvent system (e.g.,

ethanol/water) to obtain pure Benzamide-d5.

Dry the purified crystals under vacuum.

Characterization of Benzamide-d5
The successful synthesis of Benzamide-d5 is confirmed through various analytical techniques.

The following tables summarize the expected quantitative data for the characterization of

Benzamide-d5, with comparative data for non-deuterated benzamide provided for reference.

Physical and Chemical Properties
Property Benzamide-d5 (Expected) Benzamide (Reference)

CAS Number 1235489-47-0 55-21-0

Molecular Formula C₇D₅H₂NO C₇H₇NO

Molecular Weight 126.17 g/mol 121.14 g/mol

Melting Point 127-130 °C 127-130 °C[1]

Appearance
White to off-white crystalline

solid
White crystalline solid[2]

Purity
≥98% Chemical Purity, ≥99

atom % D
≥99%

Spectroscopic Data
Mass Spectrometry (MS)
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Ion m/z (Expected) Description

[M]⁺ 126.08 Molecular Ion

[M-NH₂]⁺ 110.07 Fragment Ion

[C₆D₅]⁺ 82.09 Phenyl-d5 Cation

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹) (Expected) Assignment

3350 - 3150 N-H stretching (amide)

~2290 C-D stretching (aromatic)

1680 - 1630 C=O stretching (amide I)

1620 - 1580 N-H bending (amide II)

~830 C-D bending (out-of-plane)

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR)

Chemical Shift (δ,
ppm) (Expected)

Multiplicity Integration Assignment

7.8 - 7.4 br s 2H -CONH₂

Note: The aromatic region (typically δ 7.4-7.9 in non-deuterated benzamide) will be largely

absent due to the deuterium substitution.

¹³C NMR (Carbon-13 NMR)
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Chemical Shift (δ, ppm) (Expected) Assignment

~169 C=O (amide carbonyl)

134 - 127 (multiple weak signals) Aromatic carbons (C-D)

Note: The signals for the deuterated aromatic carbons will be observed as low-intensity

multiplets due to C-D coupling.

Experimental Protocols for Characterization
Melting Point Determination
The melting point is determined using a standard melting point apparatus. A small amount of

the dried, purified Benzamide-d5 is packed into a capillary tube and heated at a controlled

rate. The temperature range over which the solid melts is recorded.

Mass Spectrometry (MS)
Mass spectra are acquired using an electron ionization (EI) mass spectrometer. A small sample

of Benzamide-d5 is introduced into the instrument, ionized, and the resulting fragments are

separated based on their mass-to-charge ratio (m/z).

Infrared (IR) Spectroscopy
The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer. A small

amount of the solid sample is typically analyzed as a KBr pellet or using an attenuated total

reflectance (ATR) accessory. The spectrum is recorded over the range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer (e.g., 400 MHz

or higher). The Benzamide-d5 sample is dissolved in a suitable deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to a

tetramethylsilane (TMS) internal standard.

Visualizations
Synthetic and Characterization Workflow
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The following diagram illustrates the overall workflow for the synthesis and subsequent

characterization of Benzamide-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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